Cas no 379725-34-5 (6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 379725-34-5
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 4650223
• Update Time: 2025-10-28

6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-(phenylmethyl)-5-[(phenylmethyl)amino]-
• 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C18H18N4O2/c19-16-15(20-11-13-7-3-1-4-8-13)17(23)21-18(24)22(16)12-14-9-5-2-6-10-14/h1-10,20H,11-12,19H2,(H,21,23,24)
• InChI Key： NVWATUJGRHJHMC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C(N)=C(NCC2=CC=CC=C2)C(=O)N1

Additional information on 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

6-Amino-1-Benzyl-5-(Benzylamino)-1,2,3,4-Tetrahydropyrimidine-2,4-dione (CAS No. 379725-34-5): A Comprehensive Overview

6-Amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 379725-34-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The chemical structure of 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione is characterized by a central tetrahydropyrimidine ring with various functional groups attached. Specifically, the molecule features an amino group at the 6-position, a benzyl group at the 1-position, and a benzylamino group at the 5-position. These substituents contribute to the compound's stability and reactivity in various biological environments.

Recent studies have highlighted the potential of 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione in the treatment of viral infections. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promise in cancer research. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione could be a valuable lead compound for the development of novel anticancer drugs.

The anti-inflammatory potential of 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been explored. Research conducted at a leading pharmaceutical institute found that this compound effectively reduces inflammation in animal models of arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves several well-established chemical reactions. Typically, the process begins with the condensation of benzaldehyde and urea to form an intermediate imine. This intermediate is then subjected to a cyclocondensation reaction with another benzaldehyde molecule to yield the desired tetrahydropyrimidine derivative. The final step involves the introduction of the amino groups through nucleophilic substitution reactions.

The physicochemical properties of 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione have been extensively studied. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for formulation into various dosage forms for preclinical and clinical testing.

Toxicological studies on 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione have shown that it has a favorable safety profile at therapeutic doses. In vitro cytotoxicity assays indicate low toxicity towards normal human cells. Additionally, animal studies have not reported any significant adverse effects at dosages relevant for therapeutic use.

In conclusion, 6-amino-1-benzyl-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2，4-dione (CAS No. 379725-34-5) represents a promising candidate for further development in medicinal chemistry. Its multifaceted biological activities make it an attractive target for researchers aiming to develop new treatments for viral infections, cancer, and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.